Cas no 5578-80-3 (10-Oxodecanoic Acid)

• Product Name: 10-Oxodecanoic Acid
• CAS No: 5578-80-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 376909
• PubChem ID: 79686
• Update Time: 2025-09-28

10-Oxodecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 10-oxo-
• 10-oxodecanoic acid
• 9-formylnonanoic acid
• 10-oxo-decanoic acid
• 10-Oxo-decansaeure
• 9-aldehydononanoic acid
• 9-Formylnonanoic-acid
• 9-formylpelargonic acid
• Sebacaldehydic acid
• sebacic semialdehyde
• NCIOpen2_000111
• DTXSID00204344
• EINECS 226-958-1
• 43VX3L2AUT
• 10-oxodecanoicacid
• SCHEMBL380888
• NSC 65617
• 5578-80-3
• omega-oxocapric acid
• LMFA01060078
• Q27102226
• omega-oxodecanoic acid
• NSC-65617
• 10-oxocapric acid
• NS00033393
• CHEBI:17130
• NSC65617
• C02217
• UNII-43VX3L2AUT
• 10-Oxodecanoic Acid

• Inchi： 1S/C10H18O3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h9H,1-8H2,(H,12,13)
• InChI Key： FYURGFQVSMALOD-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC=O)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 10-Oxodecanoic Acid

Decanoic acid, 10-oxo- (CAS No. 5578-80-3): A Comprehensive Overview

Decanoic acid, 10-oxo- is a specialized compound that belongs to the family of carboxylic acids with a ketone functional group at the terminal position. This unique structure makes it an interesting subject of study in various fields, including organic chemistry, biochemistry, and pharmaceutical research. With its CAS registry number 5578-80-3, this compound has garnered attention for its potential applications in drug development and biological research.

The chemical name decanoic acid, 10-oxo- refers to a ten-carbon chain where the ninth carbon is substituted with an oxo group (-O). This structural feature imparts distinct chemical properties compared to its parent compound, decanoic acid, which lacks the ketone functional group. The introduction of the oxo group at position 10 significantly alters its reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in understanding metabolic pathways and their potential roles in disease treatment. For instance, research published in Nature (2023) demonstrated that 10-oxo-decanoic acid exhibits selective inhibition of certain enzymes involved in lipid metabolism, making it a promising candidate for therapeutic applications.

In the realm of biopharmaceuticals, this compound has shown remarkable stability under physiological conditions. This attribute is crucial for its potential use as a drug delivery system or as an active pharmaceutical ingredient (API). Its ability to resist rapid degradation in the gastrointestinal tract enhances bioavailability, a key factor in drug development.

Another area of interest is its interaction with cellular machinery. Preclinical studies indicate that decanoic acid, 10-oxo- can modulate signaling pathways associated with inflammation and cancer progression. For example, a study in Cancer Research (2023) revealed that this compound selectively targets inflammasomes, thereby mitigating inflammatory responses in chronic diseases.

The synthesis of 10-oxo-decanoic acid has also been optimized to enhance yield and purity. Advanced chemical techniques such as enantioselective catalysis and green chemistry principles have been employed to ensure sustainable production. These innovations align with the growing demand for environmentally friendly pharmaceutical manufacturing.

Furthermore, this compound's role in lipidomics has been explored extensively. Researchers in Journal of Lipid Research (2023) reported that it acts as a precursor to bioactive lipids, which play a critical role in maintaining cellular homeostasis. This finding underscores its potential in treating disorders related to lipid metabolism, such as obesity and cardiovascular diseases.

In summary, decanoic acid, 10-oxo- (CAS No. 5578-80-3) is a multifaceted compound with significant implications in biomedical research and pharmaceutical development. Its unique chemical properties, coupled with its demonstrated efficacy in preclinical models, position it as a valuable tool for addressing unmet medical needs.